2-(2,5-dioxopyrrolidin-1-yl)-N-(4-methoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)acetamide

• IUPAC Name: 2-(2,5-dioxopyrrolidin-1-yl)-N-(4-methoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)acetamide
• InChI: InChI=1S/C17H15N3O4S/c1-3-9-19-16-11(24-2)5-4-6-12(16)25-17(19)18-13(21)10-20-14(22)7-8-15(20)23/h1,4-6H,7-10H2,2H3
• InChI Key: LLCQXDDTBXENPA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC=C1)SC(=NC(=O)CN3C(=O)CCC3=O)N2CC#C
• Molecular Formula: C17H15N3O4S
• Molecular Weight: 357.4 g/mol

Description

2-(2,5-dioxopyrrolidin-1-yl)-N-(4-methoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)acetamide is a useful research compound. Its molecular formula is C17H15N3O4S and its molecular weight is 357.38. The purity is usually 95%.
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Scientific Research Applications

Chemistry and Properties

This compound is part of a class of chemicals that have shown to be significant in various branches of chemistry. A comprehensive review of papers up to 2008 discusses the chemistry and properties of compounds related to this molecule, specifically focusing on 2,6-bis-(benzthiazol-2-yl)-pyridine and their complexes. The review covers the preparation procedures, properties of free organic compounds, their protonated/deprotonated forms, and complex compounds of these ligands. It also delves into their significant properties such as spectroscopic properties, structures, magnetic properties, biological, and electrochemical activity, highlighting areas of potential research interest and unexplored analogues (Boča, Jameson, & Linert, 2011).

Pharmacological Activities

Although not directly related to the specific chemical , it's noteworthy to mention the broader pharmacological activities associated with structural analogues, particularly piracetam and its derivatives. Piracetam, a cyclic compound related to the structure , is used in treating CNS disorders, showing improvements in learning, memory, and brain metabolism. This review article highlights different biological activities associated with piracetam and some of its synthetic methodologies (Dhama et al., 2021).

Therapeutic Potential and Chemical Analysis

Benzothiazole, a structural component of the compound , has extensive pharmaceutical applications, showcasing a broad spectrum of biological activities such as antimicrobial, analgesic, anti-inflammatory, and antidiabetic activities. The review emphasizes the invention and development of benzothiazole-based chemotherapeutic agents, providing an overview of patents filed during 2010 – 2014 pertaining to their anticancer, antimicrobial, and anti-inflammatory activities among others (Kamal, Hussaini, & Malik, 2015).